2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[7-(4-fluorophenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H15FN4O3S/c1-11-22-17-18(28-11)16(12-4-6-13(20)7-5-12)23-24(19(17)26)10-15(25)21-9-14-3-2-8-27-14/h2-8H,9-10H2,1H3,(H,21,25)
• InChI Key: VGTFXGCTLKEACQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NCC3=CC=CO3)C4=CC=C(C=C4)F
• Molecular Formula: C19H15FN4O3S
• Molecular Weight: 398.4 g/mol

Description

2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C19H15FN4O3S and its molecular weight is 398.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Antinociceptive and Anti-inflammatory Properties : Compounds with structural motifs similar to the queried chemical have been synthesized for their potential anti-inflammatory and antinociceptive activities. For instance, thiazolopyrimidine derivatives exhibited significant activities in these areas, suggesting that similar compounds could serve as leads for the development of new therapeutic agents (Selvam et al., 2012).
• Antimicrobial and Anticancer Activities : Novel synthesis of derivatives has shown promising antimicrobial and anticancer activities, indicating the potential of such compounds in therapeutic applications. The focus on modifying structural elements to enhance biological activity is evident in this research area (Nagarsha et al., 2023).

Synthetic Approaches

• Facile Synthesis : Research into the synthesis of stable isotope-labeled compounds similar to the queried chemical suggests the importance of these molecules in understanding the metabolic pathways and pharmacokinetics of potential drugs (Lin & Weaner, 2012).

Antifibrotic and Anticancer Action

• Novel Antifibrotic and Anticancer Agents : The exploration of amino(imino)thiazolidinone derivatives reveals promising antifibrotic and anticancer activities. These studies underscore the potential of structurally similar compounds in the development of new treatments for fibrosis and cancer (Kaminskyy et al., 2016).

Photovoltaic Efficiency and Ligand-Protein Interactions

• Spectroscopic and Quantum Mechanical Studies : Some bioactive analogs have been studied for their photovoltaic efficiency and ligand-protein interactions, indicating the broader applicability of such compounds in fields beyond medicine, such as renewable energy and biochemical research (Mary et al., 2020).